Cas no 58338-55-9 (Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro-)

Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro- structure
58338-55-9 structure
Product Name:Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro-
CAS No:58338-55-9
MF:C13H7N5O9
MW:377.222782373428
CID:386530
PubChem ID:298936
Update Time:2025-04-19

Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro-
    • N-(3,5-dinitrophenyl)-3,5-dinitrobenzamide
    • 58338-55-9
    • DTXSID50305638
    • MDVCUXQIKDIHNJ-UHFFFAOYSA-N
    • AKOS000678802
    • N-(3,5-Dinitro-phenyl)-3,5-dinitro-benzamide
    • NSC-171310
    • SCHEMBL9167111
    • NSC171310
    • Inchi: 1S/C13H7N5O9/c19-13(7-1-9(15(20)21)5-10(2-7)16(22)23)14-8-3-11(17(24)25)6-12(4-8)18(26)27/h1-6H,(H,14,19)
    • InChI Key: MDVCUXQIKDIHNJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 377.02441
  • Monoisotopic Mass: 377.02437682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • PSA: 201.66

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